1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine;hydrochloride

• Molecular Formula: C14H20ClN3O
• Molecular Weight: 281.78 g/mol
• IUPAC Name: 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C14H19N3O.ClH/c1-4-17-10-11(2)14(16-17)15-9-12-6-5-7-13(8-12)18-3;/h5-8,10H,4,9H2,1-3H3,(H,15,16);1H
• InChI Key: KWUKQONRJYORDC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)NCC2=CC(=CC=C2)OC)C.Cl

Description

1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine;hydrochloride is a pyrazole-based amine hydrochloride salt. Its structure comprises a pyrazole ring substituted with an ethyl group at position 1, a methyl group at position 4, and a benzylamine moiety at position 3, where the benzyl group is a 3-methoxyphenyl derivative. The hydrochloride salt enhances solubility and stability for pharmaceutical or analytical applications.

Biological Activity

1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine;hydrochloride is a synthetic compound belonging to the pyrazole class, characterized by its unique molecular structure that includes an ethyl group, a methoxyphenylmethyl group, and a methyl group attached to the pyrazole ring. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.

• Molecular Formula : C14H19N3O
• Molecular Weight : 245.32 g/mol
• CAS Number : 1153973-97-7

The biological activity of this compound is attributed to its ability to interact with various molecular targets, including enzymes and receptors. The methoxyphenylmethyl group enhances binding affinity, while the pyrazole ring can participate in essential interactions such as hydrogen bonding and π-π stacking. The specific pathways and mechanisms depend on the biological context being studied.

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrazole derivatives, including 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine. For instance, compounds derived from similar structures have shown significant cytotoxic effects against various cancer cell lines:

• IC50 Values : Compounds related to this class demonstrated IC50 values ranging from 26 µM to 49.85 µM against A549 lung cancer cells, indicating potent antitumor activity .

Anti-inflammatory Properties

Pyrazole compounds have been recognized for their anti-inflammatory effects. The presence of specific substituents can modulate inflammatory pathways, making them potential candidates for treating inflammatory diseases.

Antimicrobial Activity

Research indicates that certain pyrazole derivatives exhibit antimicrobial properties. For example, compounds similar to 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine have been tested against various pathogens, showcasing moderate inhibitory effects .

Study on Antitumor Activity

In a study conducted by Xia et al., a series of pyrazole derivatives were synthesized and evaluated for their antitumor activity. One compound exhibited significant cell apoptosis and growth inhibition in A549 cell lines with an IC50 value of approximately 49.85 μM. This demonstrates the potential of pyrazole derivatives in cancer therapy .

Inhibition of Enzyme Activity

Another study focused on the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine biosynthesis. Compounds related to this class showed promising results in inhibiting DHODH activity, which is crucial for the proliferation of certain cancer cells and pathogens like Plasmodium falciparum .

Comparative Analysis of Biological Activities

Activity Type	IC50 Value (µM)	Reference
Antitumor (A549 cells)	26 - 49.85
Anti-inflammatory	Not specified	General findings
Antimicrobial	Moderate

Scientific Research Applications

Medicinal Chemistry Applications

• Anti-inflammatory Activity : Research indicates that pyrazole derivatives exhibit significant anti-inflammatory properties. For instance, compounds similar to 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine have been tested for their ability to inhibit inflammatory mediators such as TNF-α and IL-6. In a study, specific derivatives showed promising results in reducing inflammation in carrageenan-induced rat paw edema models, comparable to standard anti-inflammatory drugs like diclofenac sodium .
• Antimicrobial Properties : The compound's structure suggests potential antimicrobial activity. Studies have demonstrated that pyrazole derivatives can effectively inhibit bacterial strains such as Escherichia coli and Staphylococcus aureus. One study reported that certain synthesized pyrazole compounds exhibited significant antibacterial activity, indicating the potential of 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine in developing new antimicrobial agents .
• Anticancer Activity : Recent investigations into pyrazole derivatives have highlighted their anticancer properties. For example, compounds derived from similar structures have shown efficacy against A549 lung cancer cells, inducing apoptosis through various mechanisms. This suggests that 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine may offer therapeutic benefits in oncology .

Agricultural Applications

• Pesticidal Activity : The compound's potential as a pesticide is being explored due to its bioactive properties. Pyrazole derivatives have been identified as effective in controlling agricultural pests while minimizing harm to beneficial organisms. This application is crucial for developing sustainable agricultural practices .

Case Study 1: Anti-inflammatory Effects

A series of pyrazole derivatives were synthesized and evaluated for their anti-inflammatory effects using the carrageenan-induced paw edema model. The study found that specific compounds exhibited significant reductions in paw swelling at doses comparable to indomethacin, highlighting their potential as new anti-inflammatory agents .

Case Study 2: Antimicrobial Efficacy

In a study assessing the antimicrobial activity of various pyrazole derivatives, one compound demonstrated a minimum inhibitory concentration (MIC) against E. coli at levels significantly lower than traditional antibiotics. This finding underscores the potential of 1-ethyl-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine in addressing antibiotic resistance issues .

Data Table: Summary of Biological Activities

Activity Type	Compound Tested	Result/Effect	Reference
Anti-inflammatory	Pyrazole Derivative A	Significant reduction in edema
Antimicrobial	Pyrazole Derivative B	MIC against E. coli: 0.5 µg/mL
Anticancer	Pyrazole Derivative C	Induced apoptosis in A549 cells
Pesticidal	Pyrazole Derivative D	Effective against common agricultural pests

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazole Derivatives with Substituted Benzylamines

1-ethyl-N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-4-methylpyrazol-3-amine;hydrochloride ()

• Structural Differences : The benzylamine group is replaced with a fluorinated pyrazole (1-ethyl-5-fluoropyrazol-4-yl) instead of 3-methoxyphenyl.
• Implications :
  • Fluorine substitution increases lipophilicity and metabolic stability compared to the methoxy group.
  • The dual pyrazole structure may enhance binding to receptors with affinity for heterocyclic motifs.

3-Chloro-N-ethyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine hydrochloride ()

• Structural Differences : Features a pyridinyl group at position 1 of the pyrazole and a chlorine substituent at position 3.

1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-4-amine hydrochloride ()

• Structural Differences : Lacks the benzylamine moiety but includes a trifluoroethoxymethyl group.
• Implications :
  • Trifluoroethoxy groups improve blood-brain barrier penetration due to high lipophilicity.
  • Reduced steric bulk compared to the 3-methoxyphenyl group may alter target selectivity.

Non-Pyrazole Compounds with 3-Methoxyphenyl Motifs

Tramadol Hydrochloride (–5)

• Structural Differences: Tramadol is a cyclohexanol derivative with a 3-methoxyphenyl group and dimethylaminomethyl substituent, unlike the pyrazole core.
• Pharmacological Comparison: Tramadol acts as a μ-opioid receptor agonist and inhibits norepinephrine/serotonin reuptake . The target pyrazole compound may lack opioid activity but share affinity for monoamine transporters due to the 3-methoxyphenyl group.

Physicochemical and Analytical Comparisons

Physicochemical Properties

Property	Target Compound	Tramadol Hydrochloride	Fluorinated Pyrazole ()
Molecular Formula	C₁₆H₂₂N₃O·HCl	C₁₆H₂₅NO₂·HCl	C₁₂H₁₇F₂N₅·HCl
Molecular Weight	~315.8 g/mol	299.84 g/mol	~309.8 g/mol
Key Substituents	3-methoxyphenyl, ethyl, methyl	3-methoxyphenyl, dimethylamino	Fluoropyrazole, ethyl
LogP (Predicted)	~2.5–3.0	~1.8–2.2	~3.0–3.5

Analytical Methods

• HPLC-UV Analysis: Both tramadol and the target compound can be quantified using reversed-phase HPLC with UV detection, as demonstrated for tramadol impurities (e.g., 1-(3-methoxyphenyl)-2-(dimethylaminomethyl)cyclohexene hydrochloride) .
• Infrared Spectroscopy : Tramadol’s IR absorption profile () suggests similar functional group analysis (e.g., amine, ether) could apply to the target compound.